Cas no 179486-26-1 (N-[1-[5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxy-3-methoxyoxolan-2-yl]-2-oxopyrimidin-4-yl]-2-(4-tert-butylphenoxy)acetamide)

• Product Name: N-[1-[5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxy-3-methoxyoxolan-2-yl]-2-oxopyrimidin-4-yl]-2-(4-tert-butylphenoxy)acetamide
• CAS No: 179486-26-1
• MF: C₅₂H₆₄N₅O₁₀P
• MW: 950.065834999084
• MDL: MFCD09842120
• CID: 66125
• PubChem ID: 329774943
• Update Time: 2025-04-18

N-[1-[5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxy-3-methoxyoxolan-2-yl]-2-oxopyrimidin-4-yl]-2-(4-tert-butylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• 5'-O-(4,4-Dimethoxytrityl)-N-[[4-(tert-butyl)phenoxy]acetyl]-2'-O-methylcytidine-3'-(2-cyanoethyl-N,N-diisopropyl)phosphoramidite
• 5'-O-DMT-2'-O-Me-rC(N-tac)-3'-CEDPA
• 5'-O-(4,4-DIMETHOXYTRITYL)-N-((4-(TERT-BUTYL)PHENOXY)ACETYL)-2'-O-METHYLCYTIDINE-3'-(2-CYANOETHYL-N,N-DIISOPROPYL)PHOSP...
• N-[[4-(1,1-dimethylethyl)phenoxy]acetyl]-5′-O-[bis(4-methoxyphenyl)phenylmethyl]-2′-O-methyl-cytidine, 3′-[2-cyanoethyl bis(1-methylethyl)phosphoramidite]
• 2’-O-Methyl-rC(N-tac)Phosphoramidite
• 5?-O-(4,4?-DIMETHOXYTRITYL)-N-[[4-(TERT-BUTYL)PHENOXY]ACETYL]-2?-O-METHYLCYTIDINE-3?-(2-CYANOETHYL-N,N-DIISOPROPYL)PHOSPHORAMIDITE
• N-[1-[5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphan
• DMT-2'O-Methyl-rC(tac) Phosphoramidite
• Dmt-2'-O-me-rc(tac) amidite
• DMT-2'O-Methyl-rC(tac) Phosphoramidite, configured for ??KTA(R) and OligoPilot(R)
• 5/'-O-(4,4-Dimethoxytrityl)-N-[[4-(tert-butyl)phenoxy]acetyl]-2/'-O-methylcytidine-3/'-(2-cyanoethyl
• 179486-26-1
• N-[1-[(2R,3R,4R,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxy-3-methoxyoxolan-2-yl]-2-oxopyrimidin-4-yl]-2-(4-tert-butylphenoxy)acetamide
• DMT-2'O-Methyl-rC(tac) Phosphoramidite, configured for (??KTA(R) and OligoPilot(R))
• DMT-2'O-Methyl-rC(tac) Phosphoramidite, configured for ABI
• N-[1-[5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxy-3-methoxyoxolan-2-yl]-2-oxopyrimidin-4-yl]-2-(4-tert-butylphenoxy)acetamide

• MDL： MFCD09842120
• Inchi： 1S/C52H64N5O10P/c1-35(2)57(36(3)4)68(65-32-14-30-53)67-47-44(33-64-52(38-15-12-11-13-16-38,39-19-23-41(60-8)24-20-39)40-21-25-42(61-9)26-22-40)66-49(48(47)62-10)56-31-29-45(55-50(56)59)54-46(58)34-63-43-27-17-37(18-28-43)51(5,6)7/h11-13,15-29,31,35-36,44,47-49H,14,32-34H2,1-10H3,(H,54,55,58,59)/t44-,47-,48-,49-,68?/m1/s1
• InChI Key： JRJMGDLRRSEUHM-MVHRPHEDSA-N
• SMILES： P(N(C(C)C)C(C)C)(OCCC#N)O[C@@H]1[C@@H](COC(C2C=CC=CC=2)(C2C=CC(=CC=2)OC)C2C=CC(=CC=2)OC)O[C@H]([C@@H]1OC)N1C(N=C(C=C1)NC(COC1C=CC(=CC=1)C(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 949.43900
• Monoisotopic Mass: 949.43908025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 68
• Rotatable Bond Count: 23
• Complexity: 1660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 163

Experimental Properties

• PSA: 178.45000
• LogP: 9.23078

N-[1-[5-[[Bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxy-3-methoxyoxolan-2-yl]-2-oxopyrimidin-4-yl]-2-(4-tert-butylphenoxy)acetamide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds